Cas no 72679-97-1 (3-(Hydroxymethyl)-2-benzothiazolinone)
72679-97-1 structure
Product Name:3-(Hydroxymethyl)-2-benzothiazolinone
CAS No:72679-97-1
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD01074863
CID:572393
PubChem ID:2733751
Update Time:2025-04-19
3-(Hydroxymethyl)-2-benzothiazolinone Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,3-(hydroxymethyl)-
- 3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one
- 3-(hydroxymethyl)-1,3-benzothiazol-2-one
- 3-HYDROXYMETHYL-2-BENZOTHIAZOLINONE
- 3-(HYDROXYMETHYL)-2-BENZOTHIAZOLINONE
- 3-(hydroxymethyl)-3-hydrobenzothiazol-2-one
- 3-hydroxymethyl-3H-benzothiazol-2-one
- N-Hydroxymethyl-benzthiazolon
- A914008
- AS-40045
- MFCD01074863
- DTXSID50369997
- QGEJJONTBKAEKC-UHFFFAOYSA-N
- SCHEMBL10831761
- AKOS025116917
- FT-0615847
- 3-(Hydroxymethyl)benzo[d]thiazol-2(3H)-one
- 72679-97-1
- 3-(Hydroxymethyl)-2-benzothiazolinone
-
- MDL： MFCD01074863
- Inchi： 1S/C8H7NO2S/c10-5-9-6-3-1-2-4-7(6)12-8(9)11/h1-4,10H,5H2
- InChI Key： QGEJJONTBKAEKC-UHFFFAOYSA-N
- SMILES： S1C(N(CO)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 181.02000
- Monoisotopic Mass: 181.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- Color/Form: White or light brown powder or crystalline powder
- Density: 1.3055 (rough estimate)
- Melting Point: 102°C
- Refractive Index: 1.5650 (estimate)
- PSA: 70.47000
- LogP: 1.01280
- Solubility: Insoluble in water, soluble in acetone and alcohols
3-(Hydroxymethyl)-2-benzothiazolinone Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Hydroxymethyl)-2-benzothiazolinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524606-1g |
3-(Hydroxymethyl)benzo[d]thiazol-2(3H)-one |
72679-97-1 | 98% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM524606-5g |
3-(Hydroxymethyl)benzo[d]thiazol-2(3H)-one |
72679-97-1 | 98% | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR46738-1g |
3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one |
72679-97-1 | 95 | 1g |
£94.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1046713-1g |
2(3H)-Benzothiazolone,3-(hydroxymethyl)- |
72679-97-1 | 95% | 1g |
$130 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1046713-5g |
2(3H)-Benzothiazolone,3-(hydroxymethyl)- |
72679-97-1 | 95% | 5g |
$285 | 2024-06-07 | |
| Alichem | A059006963-250mg |
3-(Hydroxymethyl)-2-benzothiazolinone |
72679-97-1 | 95% | 250mg |
$179.28 | 2023-09-01 | |
| Alichem | A059006963-1g |
3-(Hydroxymethyl)-2-benzothiazolinone |
72679-97-1 | 95% | 1g |
$439.90 | 2023-09-01 | |
| Alichem | A059006963-5g |
3-(Hydroxymethyl)-2-benzothiazolinone |
72679-97-1 | 95% | 5g |
$1219.12 | 2023-09-01 | |
| abcr | AB151766-250 mg |
3-Hydroxymethyl-2-benzothiazolinone, 98%; . |
72679-97-1 | 98% | 250 mg |
€120.60 | 2023-07-20 | |
| abcr | AB151766-1 g |
3-Hydroxymethyl-2-benzothiazolinone, 98%; . |
72679-97-1 | 98% | 1 g |
€216.00 | 2023-07-20 |
3-(Hydroxymethyl)-2-benzothiazolinone Related Literature
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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